Cas no 22368-82-7 (1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI))

• Product Name: 1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI)
• CAS No: 22368-82-7
• MF: C₂₂H₄₆N₄O
• MW: 382.626845836639
• CID: 278070
• PubChem ID: 442870
• Update Time: 2025-04-19

1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI)
• 8-nonyl-1,5,9,13-tetrazacycloheptadecan-6-one
• 19-Heptyl-10-hydroxy-1,5,10,14-tetraazacyclononadecan-15-one
• Pithecolobine
• 22368-82-7
• AC1L9DJQ
• SCHEMBL6315456
• DTXSID20331984
• C10611
• CHEBI:8253
• Q27108016
• SureCN6315456

• Inchi： 1S/C22H46N4O/c1-2-3-4-5-6-7-8-13-21-20-22(27)26-19-12-17-24-15-10-9-14-23-16-11-18-25-21/h21,23-25H,2-20H2,1H3,(H,26,27)
• InChI Key： QEGMJRQKNQFEEZ-UHFFFAOYSA-N
• SMILES： O=C1CC(CCCCCCCCC)NCCCNCCCCNCCCN1

Computed Properties

• Exact Mass: 398.36238
• Monoisotopic Mass: 382.367162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 4

Experimental Properties

• Density: 0.927
• Melting Point: 67-69°
• Boiling Point: bp0.007 230°
• Flash Point: 313.4°C
• Refractive Index: 1.456
• PSA: 76.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams